![molecular formula C12H13NO3 B6155408 4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one CAS No. 874129-03-0](/img/structure/B6155408.png)
4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one
Overview
Description
4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one (abbreviated as 4-HEAC) is a synthetic organic compound that is used in various scientific research applications. It is a derivative of chromen-2-one, a type of organic compound that is found in a variety of plants and fungi. 4-HEAC has been studied for its ability to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This compound has been shown to have a range of biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one has a range of scientific research applications. It has been studied for its ability to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This compound has been shown to have anti-inflammatory and analgesic properties, and it has been used in studies to investigate the role of COX-2 in various diseases, such as cancer and Alzheimer’s disease. 4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one has also been studied for its potential to act as an antioxidant and to protect cells from oxidative damage.
Mechanism of Action
4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one is an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are hormones that play a role in inflammation and pain. 4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one binds to the active site of the enzyme and inhibits its activity, thereby reducing the production of prostaglandins.
Biochemical and Physiological Effects
4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, and it has been used in studies to investigate the role of COX-2 in various diseases, such as cancer and Alzheimer’s disease. 4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one has also been studied for its potential to act as an antioxidant and to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one has a number of advantages and limitations for lab experiments. One advantage of using this compound is that it can be easily synthesized in the lab. Another advantage is that it is a relatively inexpensive compound. A limitation of using this compound is that it is not very stable, and it can degrade over time.
Future Directions
There are a number of potential future directions for the use of 4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one. One potential direction is to investigate the potential therapeutic applications of this compound, such as its potential to act as an anti-inflammatory and analgesic agent. Another potential direction is to investigate the potential of this compound to act as an antioxidant and to protect cells from oxidative damage. Additionally, further research could be done to explore the potential of this compound to act as a COX-2 inhibitor in the treatment of various diseases.
Synthesis Methods
4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one is synthesized through a series of chemical reactions. The first step involves the reaction of 2-amino-4-methyl-6-hydroxychromen-2-one with ethylene oxide in the presence of a base, such as sodium hydroxide. This reaction produces 4-hydroxyethyl-2-amino-6-methyl-2H-chromen-2-one. The second step involves the reaction of this compound with methyl iodide in the presence of a base, such as potassium carbonate. This reaction produces 4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one.
properties
IUPAC Name |
4-(2-hydroxyethylamino)-6-methylchromen-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c1-8-2-3-11-9(6-8)10(13-4-5-14)7-12(15)16-11/h2-3,6-7,13-14H,4-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVHFBCDNXTZXKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=O)C=C2NCCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one | |
CAS RN |
874129-03-0 |
Source
|
| Record name | 4-[(2-hydroxyethyl)amino]-6-methyl-2H-chromen-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
